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Compound of Interest

2-phenyl-1H-imidazole-4,5-
Compound Name:
dicarbonitrile

Cat. No.: B184330

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available information on the
solubility of 2-phenyl-1H-imidazole-4,5-dicarbonitrile in organic solvents. Due to the limited
availability of specific quantitative data for this compound, this guide focuses on providing a
qualitative solubility profile based on analogous compounds, detailed experimental protocols
for determining solubility, and a logical workflow for these experimental procedures.

Predicted Solubility Profile

While specific quantitative solubility data for 2-phenyl-1H-imidazole-4,5-dicarbonitrile is not
readily available in the current literature, a qualitative assessment can be inferred from the
solubility of structurally related compounds.

Key Structural Features Influencing Solubility:

e Imidazole Ring: The imidazole ring itself is a polar heterocyclic moiety, contributing to some
degree of polarity.

e Phenyl Group: The presence of a nonpolar phenyl group at the 2-position is expected to
decrease solubility in polar solvents and increase it in non-polar organic solvents. Studies
have shown that the solubility of phenylimidazoles is significantly lower than that of 1H-
imidazole or benzimidazoles in several organic solvents.[1]
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» Dicarbonitrile Groups: The two nitrile (-CN) groups at the 4 and 5-positions are strongly polar
and can patrticipate in dipole-dipole interactions. This feature is expected to enhance
solubility in polar aprotic solvents.

Inference from Analogous Compounds:

Based on the solubility of similar compounds, the following qualitative predictions can be made
for 2-phenyl-1H-imidazole-4,5-dicarbonitrile:
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Compound Solvent(s) Solubility
) o Acetonitrile, DMSO,
4,5-Dicyanoimidazole Soluble[2][3][4]
Methanol[2][3][4]
4,5-Dicyanoimidazole Water Insoluble[2]

2-Phenylimidazole

Ethanol, Acetone

Soluble in common organic

solvents like ethanol, acetone.

[5]

2-Phenylimidazole

Water

Slightly soluble[5]

2-Propyl-1H-imidazole-4,5-

) ) ) N,N-Dimethylformamide Very soluble[6]
dicarboxylic acid
2-Propyl-1H-imidazole-4,5-
] ) ) Methanol Soluble[6]
dicarboxylic acid
2-Propyl-1H-imidazole-4,5- ) ) ) )
Glacial acetic acid Sparingly soluble[6]

dicarboxylic acid

2-Propyl-1H-imidazole-4,5-

) ) ) Chloroform Very slightly soluble[6]
dicarboxylic acid
2-Propyl-1H-imidazole-4,5- ) )
) ) ) Water Practically insoluble[6]
dicarboxylic acid
2-(2-nitrophenyl)-4,5-diphenyl-
( pheny) pheny Acetone Soluble[7]

1H-imidazole

Phenylimidazole Derivatives

Dichloromethane, 1-
Chlorobutane, Toluene, 2-

Nitrotoluene

The solubilities of
phenylimidazoles were found
to be very low in chloroalkanes
and significantly lower than
1H-imidazole or
benzimidazoles in all tested

solvents.[1]

Recrystallization Solvents as Indicators of Solubility:
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The solvents used for the recrystallization of related compounds can provide insights into their
solubility at elevated temperatures. For instance, 2-(4-chlorophenyl)-4, 5-diphenyl-1H-imidazole
and its derivatives have been recrystallized from absolute ethanol, suggesting good solubility in
hot ethanol and lower solubility at room temperature.[8] Similarly, 2-phenyl-4,5-di-p-tolyl-1H-
imidazole has been purified by recrystallization from a 90% ethanol solution.[9]

Experimental Protocol for Solubility Determination

The following is a general experimental protocol for the gravimetric determination of the
solubility of 2-phenyl-1H-imidazole-4,5-dicarbonitrile in an organic solvent. This method is
widely applicable and can be adapted for various solvents and temperatures.

Materials:

2-phenyl-1H-imidazole-4,5-dicarbonitrile (solute)
o Selected organic solvent(s)

» Analytical balance

¢ Vials with screw caps

o Constant temperature bath or shaker with temperature control
e Syringe filters (e.g., 0.22 um PTFE)

e Syringes

e Pre-weighed evaporation dishes or vials

e Oven or vacuum oven

Procedure:

e Preparation of Saturated Solution:

o Add an excess amount of 2-phenyl-1H-imidazole-4,5-dicarbonitrile to a vial containing a
known volume of the selected organic solvent. An excess of the solid should be visible at
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the bottom of the vial to ensure saturation.

o Seal the vial tightly to prevent solvent evaporation.

o Place the vial in a constant temperature bath or a shaker set to the desired temperature
(e.g., 25 °C).

o Agitate the mixture for a sufficient period (e.g., 24-48 hours) to ensure that equilibrium is
reached. The time required for equilibration should be determined empirically.

o Sample Withdrawal and Filtration:

o After equilibration, allow the vial to stand undisturbed at the set temperature for a few
hours to let the excess solid settle.

o Carefully withdraw a known volume of the supernatant using a pre-warmed syringe to
avoid premature crystallization.

o Attach a syringe filter to the syringe and filter the solution into a pre-weighed evaporation
dish or vial. This step is crucial to remove any undissolved solid particles.

e Solvent Evaporation and Mass Determination:
o Record the exact volume of the filtered solution.

o Evaporate the solvent from the dish or vial. This can be done at room temperature in a
fume hood, or more rapidly in an oven at a temperature below the boiling point of the
solvent and the decomposition temperature of the compound. For high-boiling point
solvents, a vacuum oven is recommended.

o Once the solvent is completely evaporated, cool the dish or vial to room temperature in a
desiccator to prevent moisture absorption.

o Weigh the dish or vial containing the dried solute on an analytical balance.

» Calculation of Solubility:
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o Calculate the mass of the dissolved solid by subtracting the initial weight of the empty dish
or vial from the final weight.

o The solubility can be expressed in various units, such as g/L, mg/mL, or mol/L, by dividing
the mass of the dissolved solid by the volume of the solvent used.

Safety Precautions:
e Always work in a well-ventilated fume hood.

o Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and
a lab coat.

o Consult the Safety Data Sheet (SDS) for 2-phenyl-1H-imidazole-4,5-dicarbonitrile and the
selected organic solvents for specific handling and disposal instructions.

Visualizing the Experimental Workflow

The following diagram illustrates the logical workflow for the experimental determination of
solubility.
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Preparation

Add excess solute to a known volume of solvent

Equilibrate at constant temperature with agitation

Sampling

Allow excess solid to settle

Withdraw a known volume of supernatant

Filter the solution to remove undissolved solid

Ane%ysis

(Evaporate the solvent)

i

(Weigh the dried solute)

(Calculate solubility)

Result

Solubility Data (g/L, mol/L)

Click to download full resolution via product page

Experimental workflow for solubility determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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